3-(2-fluorophenyl)-N-(3-(pyridin-2-yloxy)benzyl)propanamide

• IUPAC Name: 3-(2-fluorophenyl)-N-[(3-pyridin-2-yloxyphenyl)methyl]propanamide
• InChI: InChI=1S/C21H19FN2O2/c22-19-9-2-1-7-17(19)11-12-20(25)24-15-16-6-5-8-18(14-16)26-21-10-3-4-13-23-21/h1-10,13-14H,11-12,15H2,(H,24,25)
• InChI Key: XSDZRMCYNRQDGY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CCC(=O)NCC2=CC(=CC=C2)OC3=CC=CC=N3)F
• Molecular Formula: C21H19FN2O2
• Molecular Weight: 350.4 g/mol
• CAS No.: 1706143-02-3

Description

3-(2-fluorophenyl)-N-(3-(pyridin-2-yloxy)benzyl)propanamide is a useful research compound. Its molecular formula is C21H19FN2O2 and its molecular weight is 350.393. The purity is usually 95%.
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Scientific Research Applications

Optoelectronic Applications

Research has explored the synthesis and application of quinazoline and pyrimidine derivatives, which are structurally related to "3-(2-fluorophenyl)-N-(3-(pyridin-2-yloxy)benzyl)propanamide," for use in electronic devices, luminescent elements, and photoelectric conversion elements. Incorporation of similar molecular fragments into π-extended conjugated systems has been found valuable for creating novel optoelectronic materials. These materials show promise in the fabrication of organic light-emitting diodes (OLEDs), including highly efficient red phosphorescent OLEDs and colorimetric pH sensors, due to their electroluminescent properties (Lipunova, Nosova, Charushin, & Chupakhin, 2018).

Medicinal Chemistry and Drug Discovery

The chemical structure of "this compound" suggests its relevance in medicinal chemistry, where research focuses on developing compounds with therapeutic potentials. Studies on coumarins, which share a benzene and pyrone ring system, have highlighted their bioactivities, including antitumor, anti-inflammation, and antiviral effects. Structural modifications of such compounds have led to the development of drugs with specific activities and reduced systemic side effects (Zhu & Jiang, 2018).

Environmental Toxicology

Fluorinated compounds, akin to "this compound," are under scrutiny for their environmental persistence and potential toxicological effects. Research on fluorinated alternatives to long-chain perfluoroalkyl substances (PFAS) aims to find safer replacements that do not accumulate in the environment or pose risks to human health. This includes assessing the environmental fate, persistence, and toxicity of these alternatives (Wang, Cousins, Scheringer, & Hungerbühler, 2013).